Cas no 210491-40-0 (Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester)

• Product Name: Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester
• CAS No: 210491-40-0
• MF: C₁₁H₈F₆O₃
• MW: 302.16984462738
• CID: 3906643
• PubChem ID: 15370697
• Update Time: 2025-11-07

Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester
• 210491-40-0
• Methyl 2,6-bis(trifluoromethyl)-4-methoxybenzoate

• Inchi： 1S/C11H8F6O3/c1-19-5-3-6(10(12,13)14)8(9(18)20-2)7(4-5)11(15,16)17/h3-4H,1-2H3
• InChI Key： DDVKSLAUQRUVEJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1C(=O)OC)OC)(F)F

Computed Properties

• Exact Mass: 302.03776309Da
• Monoisotopic Mass: 302.03776309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų